molecular formula C56H74CuN12 B1496383 copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine CAS No. 61113-98-2

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine

Cat. No.: B1496383
CAS No.: 61113-98-2
M. Wt: 978.8 g/mol
InChI Key: LXFJVLYDPUEWFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine, also known by its chemical name with the molecular formula C56H74CuN12 , is a complex organic compound that contains copper as a central atom. This compound has a molecular weight of 978.8 g/mol. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine involves multiple steps, including the coordination of copper with organic ligands. The reaction typically starts with the preparation of the organic ligands, followed by the introduction of copper salts under controlled conditions. The reaction conditions often include:

    Temperature: The reactions are usually carried out at room temperature or slightly elevated temperatures.

    Solvents: Common solvents used include ethanol, methanol, or acetonitrile.

    Catalysts: In some cases, catalysts such as dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) are used to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

    Batch Reactors: Large-scale batch reactors are used to mix the reactants.

    Purification: The product is purified using techniques such as crystallization or chromatography.

    Quality Control: Rigorous quality control measures are in place to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form different oxidation states of copper.

    Reduction: Reduction reactions can revert the oxidized forms back to the original state.

    Substitution: The organic ligands in this compound can undergo substitution reactions with other ligands.

Common Reagents and Conditions

    Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

    Substitution Reagents: Various organic reagents can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions include different copper complexes with varying oxidation states and substituted organic ligands.

Scientific Research Applications

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine has a wide range of scientific research applications, including:

    Chemistry: Used as a catalyst in organic synthesis and coordination chemistry.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

    Industry: Utilized in the development of advanced materials and nanotechnology

Mechanism of Action

The mechanism of action of copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine involves its interaction with molecular targets such as enzymes and receptors. The copper center plays a crucial role in mediating these interactions. The compound can bind to specific sites on enzymes, altering their activity and leading to various biological effects. The pathways involved include:

    Enzyme Inhibition: this compound can inhibit certain enzymes by binding to their active sites.

    Signal Transduction: The compound can modulate signal transduction pathways by interacting with receptors and other signaling molecules

Comparison with Similar Compounds

Similar Compounds

    Dtxsid60746079: A similar compound with a slightly different organic ligand structure.

    Dtxsid60746080: Another copper complex with different coordination geometry.

Uniqueness

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine is unique due to its specific ligand structure and coordination environment, which confer distinct chemical and biological properties. Compared to similar compounds, it exhibits higher stability and specific reactivity patterns, making it valuable for various applications .

Properties

CAS No.

61113-98-2

Molecular Formula

C56H74CuN12

Molecular Weight

978.8 g/mol

IUPAC Name

copper;7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1(36),3,5,7,9,12,14,16,18,21,23,25,27,30,32,34-hexadecaene-5,14,23,32-tetramine

InChI

InChI=1S/C56H74N12.Cu/c1-53(2,3)29-21-33-41(37(25-29)65(13)14)49-57-45(33)61-50-42-34(22-30(54(4,5)6)26-38(42)66(15)16)47(58-50)63-52-44-36(24-32(56(10,11)12)28-40(44)68(19)20)48(60-52)64-51-43-35(46(59-51)62-49)23-31(55(7,8)9)27-39(43)67(17)18;/h21-28,57,60-64H,1-20H3;/q-2;+2

InChI Key

LXFJVLYDPUEWFC-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC2=C3NC(=C2C(=C1)N(C)C)NC4=C5C=C(C=C(C5=C([N-]4)NC6=C7C=C(C=C(C7=C(N6)NC8=C9C=C(C=C(C9=C(N3)[N-]8)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C.[Cu+2]

Canonical SMILES

CC(C)(C)C1=CC2=C3NC(=C2C(=C1)N(C)C)NC4=C5C=C(C=C(C5=C([N-]4)NC6=C7C=C(C=C(C7=C(N6)NC8=C9C=C(C=C(C9=C(N3)[N-]8)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C.[Cu+2]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.